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Compound of Interest

Compound Name: Boc-L-valine amide

CAS No.: 35150-08-4

Cat. No.: B558184

Get Quote

In the intricate process of synthesizing peptides, each amino acid possesses at least two

reactive sites: the N-terminal amine and the C-terminal carboxylic acid. To orchestrate the

formation of a specific peptide sequence, it is essential to selectively block, or "protect," one of

these functional groups while the other is engaged in forming a peptide bond. The tert-

butoxycarbonyl (Boc) group is a widely employed protecting group for the α-amino group of

amino acids.[1]

The utility of the Boc group stems from its stability under a range of chemical conditions,

including those that are basic, yet its facile removal under moderately acidic conditions.[1][2]

This differential reactivity is the cornerstone of its "mechanism of action" in synthesis, allowing

for the iterative and controlled elongation of a peptide chain.

Mechanism of Boc Protection
The synthesis of a Boc-protected amino acid, such as Boc-L-valine, is typically achieved

through the reaction of the free amino acid with di-tert-butyl dicarbonate, often referred to as

Boc anhydride ((Boc)₂O), under basic conditions.[2][3] The base deprotonates the amino group

of the L-valine, enhancing its nucleophilicity. The nucleophilic nitrogen then attacks one of the
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electrophilic carbonyl carbons of the Boc anhydride. The resulting tetrahedral intermediate

collapses, leading to the formation of the N-Boc-protected amino acid, along with tert-butanol

and carbon dioxide as byproducts.[2]
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Figure 1: General workflow for the synthesis of Boc-L-Valine.

Boc-L-valine Amide: A Unique Building Block
Boc-L-valine amide is a derivative of Boc-L-valine where the C-terminal carboxylic acid has

been converted to a primary amide (-CONH₂). This modification imparts specific properties and
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applications, particularly in the synthesis of peptide amides, which are prevalent in biologically

active peptides and pharmaceuticals.

Physicochemical Properties
Property Value

IUPAC Name
tert-butyl N-[(2S)-1-amino-3-methyl-1-oxobutan-

2-yl]carbamate[4]

CAS Number 35150-08-4[4][5][6]

Molecular Formula C₁₀H₂₀N₂O₃[4][6]

Molecular Weight 216.28 g/mol [4][6]

Appearance White to off-white crystalline powder[3][6]

Melting Point 156-161 °C[6]

Solubility
Freely soluble in ethanol, ether, and chloroform;

slightly soluble in water.[3][7]

The Core Mechanism: Application in Solid-Phase
Peptide Synthesis (SPPS)
The primary application of Boc-L-valine amide is as a building block in solid-phase peptide

synthesis (SPPS), a technique that revolutionized the synthesis of peptides. In SPPS, the

growing peptide chain is covalently attached to an insoluble polymer resin, which simplifies the

purification process as excess reagents and byproducts can be washed away after each step.

[3]

The "mechanism of action" of Boc-L-valine amide within SPPS is a cycle of deprotection and

coupling.

Step-by-Step SPPS Protocol using a Boc-Protected
Amino Acid

Resin Preparation: An appropriate resin, often an aminomethylated polystyrene resin, is

swollen in a suitable solvent like dichloromethane (DCM) or N,N-dimethylformamide (DMF).
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[8]

First Amino Acid Coupling: If Boc-L-valine amide is not the first amino acid, the N-terminal

Boc group of the resin-bound amino acid is removed.

Deprotection: The Boc protecting group of the resin-bound peptide is removed by treatment

with a moderately strong acid, typically trifluoroacetic acid (TFA) in DCM.[1][3] This

regenerates the free amine at the N-terminus of the growing peptide chain.

Neutralization: The resulting ammonium salt is neutralized with a hindered base, such as

N,N-diisopropylethylamine (DIPEA), to yield the free amine, which is ready for coupling.[3]

Activation and Coupling: In a separate vessel, the carboxylic acid of the incoming Boc-

protected amino acid (e.g., Boc-L-alanine if it were to be coupled to a valine) is activated.

This is achieved using a coupling reagent. The activated amino acid is then added to the

resin, and the coupling reaction proceeds to form a new peptide bond.[8]

Washing: After the coupling reaction is complete, the resin is thoroughly washed to remove

any unreacted reagents and byproducts.[3]

Iteration: This cycle of deprotection, neutralization, coupling, and washing is repeated with

the desired sequence of Boc-protected amino acids until the full peptide is assembled.

Final Cleavage: Once the synthesis is complete, the peptide is cleaved from the resin, and

any side-chain protecting groups are removed, typically with a strong acid like hydrofluoric

acid (HF) or trifluoromethanesulfonic acid (TFMSA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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